Cas no 318239-65-5 (5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol)

• Product Name: 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
• CAS No: 318239-65-5
• MF: C₁₂H₁₀F₄N₂OS
• MW: 306.279215335846
• MDL: MFCD00172648
• CID: 3061011
• PubChem ID: 2774743
• Update Time: 2025-06-28

5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• <br>(5-((4-Fluorophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)meth anol
• {5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl}methanol
• 318239-65-5
• SMR000333482
• {5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl}methanol
• MFCD00172648
• MLS000696134
• CHEMBL1302609
• AKOS005070289
• [5-(4-fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanol
• 4G-392S
• CS-0333072
• 5-(4-Fluorophenylthio)-4-(hydroxymethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• (5-((4-Fluorophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• HMS2649B12
• [5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
• 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol

• MDL： MFCD00172648
• Inchi： 1S/C12H10F4N2OS/c1-18-11(20-8-4-2-7(13)3-5-8)9(6-19)10(17-18)12(14,15)16/h2-5,19H,6H2,1H3
• InChI Key： UWASPYXTSSUGBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1=C(CO)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 306.04499677g/mol
• Monoisotopic Mass: 306.04499677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Melting Point: 66-67°C

5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol

Comprehensive Overview of 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol (CAS No. 318239-65-5)

The compound 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol (CAS No. 318239-65-5) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a trifluoromethyl group and a fluorophenylsulfanyl moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and applications while addressing trending topics such as green chemistry, drug discovery, and sustainable agrochemicals.

One of the key features of 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol is its versatility in medicinal chemistry. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical for drug bioavailability. Recent studies highlight its potential as a scaffold for developing anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for new therapeutics in the post-antibiotic era.

In the agrochemical sector, this compound’s fluorinated structure offers advantages in pest control and crop protection. With increasing global emphasis on sustainable agriculture, researchers are investigating its efficacy as an eco-friendly alternative to traditional pesticides. Its mode of action, which targets specific enzymatic pathways in pests, minimizes off-target effects, making it a promising candidate for integrated pest management (IPM) systems.

The synthesis of 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol involves multi-step reactions, including nucleophilic substitution and oxidation-reduction processes. Advances in catalytic methods and solvent-free reactions have improved its production efficiency, reducing environmental impact—a topic highly relevant to the green chemistry movement. Researchers are also exploring microwave-assisted synthesis to further optimize yield and purity.

From a commercial perspective, the demand for fluorinated compounds like CAS No. 318239-65-5 is rising due to their applications in high-performance materials and electronic chemicals. Its stability under harsh conditions makes it suitable for use in specialty coatings and adhesives, catering to industries such as aerospace and automotive. This versatility underscores its value in both R&D and industrial settings.

Safety and regulatory compliance are paramount when handling 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol. While it is not classified as hazardous, proper laboratory practices and material safety data sheets (MSDS) should always be consulted. The compound’s biodegradability and ecotoxicological profile are currently under study, reflecting the broader shift toward environmental risk assessment in chemical development.

In conclusion, 5-(4-Fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol (CAS No. 318239-65-5) represents a compelling example of how fluorinated heterocycles can address modern challenges in healthcare, agriculture, and materials science. Its interdisciplinary applications and alignment with sustainability goals make it a compound worth watching in the coming years.